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Compound of Interest

Compound Name: AST 7062601

Cat. No.: B15614075

For Research Use Only. Not for use in humans.

Introduction

AST 7062601, also known as ASTO070, is a small molecule inducer of Uncoupling Protein 1
(UCP1). It serves as a valuable research tool for studying thermogenesis and uncoupled
respiration in adipocytes. AST 7062601 has been shown to strongly induce the expression of
endogenous UCP1 in primary mouse brown adipocytes.[1] The mechanism of action involves
the modulation of the A-kinase anchoring protein 1 (AKAP1) and protein kinase A (PKA)
signaling pathway. This document provides a summary of the available data on AST 7062601
and protocols for its use in in vitro studies.

Note on Recommended Treatment Duration: Based on currently available public information,
specific in vivo treatment durations and dosage regimens for AST 7062601 in animal models
have not been detailed. The information provided herein is based on in vitro studies.
Researchers should determine optimal in vivo conditions through careful dose-response and
time-course experiments.

Data Presentation
In Vitro Efficacy of AST 7062601 on Ucpl Expression
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Parameter

Value

Cell Type

Source

Optimal Concentration

10 uM

Immortalized mouse

brown adipocytes

Vergnes L, et al. J Biol
Chem. 2020

Onset of Action

As early as 5 hours

Immortalized mouse

brown adipocytes

Vergnes L, et al. J Biol
Chem. 2020

Duration of Action

At least 24 hours

Immortalized mouse

brown adipocytes

Vergnes L, et al. J Biol
Chem. 2020

Signaling Pathway

AST 7062601 modulates the AKAP1/PKA signaling pathway to induce UCP1 expression.
AKAP1 is a scaffold protein that localizes PKA to the outer mitochondrial membrane. By

influencing this interaction, AST 7062601 is thought to promote the PKA-mediated signaling

cascade that leads to the transcriptional activation of the Ucp1l gene.
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AST 7062601 Signaling Pathway

In Vitro Ucpl Induction in Brown Adipocytes

This protocol is adapted from the methodology described in Vergnes L, et al. J Biol Chem.

2020.
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1. Cell Culture and Differentiation:

e Culture immortalized mouse brown preadipocytes in a suitable growth medium (e.g., DMEM
with 10% FBS).

¢ Induce differentiation into mature brown adipocytes using a standard differentiation cocktail
(e.g., containing insulin, dexamethasone, and IBMX).

2. AST 7062601 Treatment:
e Prepare a stock solution of AST 7062601 in a suitable solvent (e.g., DMSO).

e On the day of the experiment, dilute the AST 7062601 stock solution in the cell culture
medium to the desired final concentration (optimally 10 pM).

» Remove the differentiation medium from the mature adipocytes and replace it with the
medium containing AST 7062601 or vehicle control (e.g., DMSO at the same final
concentration).

 Incubate the cells for the desired treatment duration (e.g., 5 to 24 hours).
3. Gene Expression Analysis (QPCR):

e Following treatment, wash the cells with PBS and lyse them to extract total RNA using a
suitable RNA isolation Kkit.

o Perform reverse transcription to synthesize cDNA.

o Use the cDNA for quantitative real-time PCR (qPCR) analysis with primers specific for Ucpl
and appropriate housekeeping genes for normalization (e.g., Ppia, Psmb2).

Experimental Workflow
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In Vitro Ucpl Induction Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for AST 7062601
(ASTO070)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614075#recommended-treatment-duration-with-
ast-7062601]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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